1-(2-bromobenzyl)-4-(2,3-dimethylphenyl)piperazine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-(2-bromobenzyl)-4-(2,3-dimethylphenyl)piperazine is a chemical compound that belongs to the class of piperazine derivatives. It has been extensively studied due to its potential therapeutic applications in the treatment of various diseases and disorders.
Mechanism of Action
The exact mechanism of action of 1-(2-bromobenzyl)-4-(2,3-dimethylphenyl)piperazine is not fully understood. However, it has been suggested that it acts as a dopamine D2 receptor antagonist, which may explain its antipsychotic properties. It has also been suggested that it acts as a serotonin 5-HT1A receptor agonist, which may explain its anxiolytic and antidepressant properties.
Biochemical and Physiological Effects:
1-(2-bromobenzyl)-4-(2,3-dimethylphenyl)piperazine has been shown to have various biochemical and physiological effects. It has been shown to decrease the levels of dopamine and serotonin in the brain, which may explain its antipsychotic, anxiolytic, and antidepressant properties. It has also been shown to increase the levels of GABA in the brain, which may explain its anxiolytic properties.
Advantages and Limitations for Lab Experiments
One of the advantages of using 1-(2-bromobenzyl)-4-(2,3-dimethylphenyl)piperazine in lab experiments is that it has been extensively studied, and its properties and effects are well-known. However, one of the limitations is that it may not be suitable for all types of experiments, and its effects may vary depending on the experimental conditions.
Future Directions
There are several future directions for the study of 1-(2-bromobenzyl)-4-(2,3-dimethylphenyl)piperazine. One of the directions is to study its potential therapeutic applications in the treatment of other diseases and disorders, such as schizophrenia, bipolar disorder, and anxiety disorders. Another direction is to study its mechanism of action in more detail, to better understand how it produces its effects. Additionally, further research can be conducted to investigate the potential side effects and toxicity of this compound.
Synthesis Methods
The synthesis of 1-(2-bromobenzyl)-4-(2,3-dimethylphenyl)piperazine involves the reaction of 2,3-dimethylphenylpiperazine with 2-bromobenzyl chloride in the presence of a base. The reaction takes place under reflux conditions, and the product is obtained after purification using column chromatography.
Scientific Research Applications
1-(2-bromobenzyl)-4-(2,3-dimethylphenyl)piperazine has been studied for its potential therapeutic applications in the treatment of various diseases and disorders. It has been shown to have antipsychotic, anxiolytic, and antidepressant properties. It has also been studied for its potential use in the treatment of Parkinson's disease, Alzheimer's disease, and epilepsy.
properties
IUPAC Name |
1-[(2-bromophenyl)methyl]-4-(2,3-dimethylphenyl)piperazine |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H23BrN2/c1-15-6-5-9-19(16(15)2)22-12-10-21(11-13-22)14-17-7-3-4-8-18(17)20/h3-9H,10-14H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LEDWVTKFAJFVDX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=CC=C1)N2CCN(CC2)CC3=CC=CC=C3Br)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H23BrN2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
359.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.